Cas no 203719-54-4 ((R)-Limonene 1,2-epoxide (Mixture of Diastereomers))

(R)-Limonene 1,2-epoxide (Mixture of Diastereomers) is a chiral epoxide derived from (R)-limonene, a naturally occurring terpene. This compound is widely utilized in organic synthesis and industrial applications due to its reactive epoxide functionality and stereochemical versatility. The mixture of diastereomers provides flexibility in synthetic routes, enabling the production of diverse intermediates for pharmaceuticals, fragrances, and specialty chemicals. Its high purity and well-defined stereochemistry make it a valuable building block for asymmetric synthesis. Additionally, its renewable origin from citrus-derived limonene aligns with sustainable chemistry initiatives. The product is commonly employed in catalytic reactions, polymer modifications, and as a precursor for flavor and fragrance compounds.

(R)-Limonene 1,2-epoxide (Mixture of Diastereomers) structure

203719-54-4 structure

Product Name:(R)-Limonene 1,2-epoxide (Mixture of Diastereomers)

CAS No:203719-54-4

MF:C₁₀H₁₆O

MW:152.233443260193

MDL:MFCD00074770

CID:241257

PubChem ID:441245

Update Time:2025-08-03

(R)-Limonene 1,2-epoxide (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

- (4R)-4-Isopropyl-1-methyl-7-oxabicyclo[4.1.0]heptane
- (+)-LIMONENE 1 2-EPOXIDE
- (R)-LiMonene 1,2-epoxide (Mixture of DiastereoMers)
- E-oxido limoneno
- (4R)-limonene 1,2-epoxide
- (R)-limonene-1,2-epoxide
- AK101507
- ANW-62941
- cis
- cis-(R)-(+)-limonene oxide
- CTK8B9714
- KB-208431
- limonene oxide
- R-(+)-limonene 1,2-epoxide
- trans
- trans limonene oxide
- trans)-(R)-limonene oxide
- (+)-Limonene epoxide
- FEMA No. 4655
- (4R)-1-Methyl-4-(1-methylethenyl)-7-oxabicyclo[4.1.0]heptane
- d-1,2-Epoxy-p-menth-8-ene
- D97383
- (R)-Limonene epoxide
- 7-Oxabicyclo[4.1.0]heptane, 1-methyl-4-(1-methylethenyl)-, (4R)-
- LMPR0102090015
- bmse000963
- Limonene oxide, (+)-
- a (4R)-limonene-1,2-epoxide
- (4R)-4-isopropenyl-1-methyl-7-oxabicyclo[4.1.0]heptane
- SCHEMBL231723
- AKOS025402507
- CHEBI:35672
- UNII-278IM94GXB
- 7-Oxabicyclo(4.1.0)heptane, 1-methyl-4-(1-methylethenyl)-, (4R)
- 1,2-epoxy-4betaH-p-menth-8-ene
- EN300-218932
- 203719-54-4
- (4R)-1-Methyl-4-(prop-1-en-2-yl)-7-oxabicyclo(4.1.0)heptane
- 278IM94GXB
- (R)-Limonene 1,2-oxide
- D-8-p-Menthene-1,2-epoxide
- C07271
- a (4R)-1,2-epoxymenth-8-ene
- OT01750400
- Z1255431222
- Epitope ID:123904
- Limonene-1,2-epoxide
- (4R)-1-methyl-4-(prop-1-en-2-yl)-7-oxabicyclo[4.1.0]heptane
- J-004158
- (+)-4-Isopropenyl-1-methylcyclohexene 1,2-oxide
- (+)-Limonene oxide
- (4R)-Limonene-1,2-epoxide
- CS-0197836
- CHEMBL2288024
- D-1,2-Epoxylimonene
- Q27104318
- (4R)-1-methyl-4-prop-1-en-2-yl-7-oxabicyclo[4.1.0]heptane
- d-Limonene-1,2-epoxide
- (+)-limonene-1,2-epoxide
- NIOSH/OT0175040
- (+)-Limonene 1，2-epoxide
- (4R)-1-Methyl-4-(1-methylethenyl)-7-oxabicyclo[4.1.0]heptane; (R)-Limonene Epoxide;
- (R)-Limonene 1,2-epoxide (Mixture of Diastereomers)
- MDL： MFCD00074770
- Inchi： 1S/C10H16O/c1-7(2)8-4-5-10(3)9(6-8)11-10/h8-9H,1,4-6H2,2-3H3/t8-,9?,10?/m1/s1
- InChI Key： CCEFMUBVSUDRLG-XNWIYYODSA-N
- SMILES： O1C2C[C@H](C(=C)C)CCC12C

Computed Properties

Exact Mass: 152.120115130g/mol
Monoisotopic Mass: 152.120115130g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 12.5Å²

Experimental Properties

Density: 0.930 g/mL at 20 °C(lit.)
Boiling Point: 113-114 °C/50 mmHg(lit.)
Flash Point: Fahrenheit: 149 ° f
Celsius: 65 ° c
Refractive Index: n20/D 1.467
PSA: 12.53000
LogP: 2.60000

(R)-Limonene 1,2-epoxide (Mixture of Diastereomers) Security Information

WGK Germany：3
Safety Instruction： 23-24/25
FLUKA BRAND F CODES：1-10
Storage Condition：Sealed in dry,2-8°C

(R)-Limonene 1,2-epoxide (Mixture of Diastereomers) Pricemore >>

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